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Compound of Interest

Compound Name: AT-61

Cat. No.: B1666105 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. T-61 is a veterinary euthanasia agent and should be

handled with extreme caution only by qualified veterinarians. It is not approved for human use.

Introduction to T-61
T-61 is a non-barbiturate, fixed-combination injectable solution used in veterinary medicine for

the euthanasia of animals.[1][2] Its efficacy relies on the synergistic action of its three active

components, which simultaneously target the central nervous system, the peripheral nervous

system, and the cardiovascular system to induce a rapid and humane death when

administered correctly. The formulation is designed to ensure a quick loss of consciousness,

followed by respiratory and cardiac arrest.[3][4] A critical prerequisite for its use is that the

animal must be in a state of deep unconsciousness or general anesthesia prior to

administration to avoid potential distress.[3]

T-61 Components and Individual Action
The synergistic effect of T-61 is derived from the distinct pharmacological actions of its three

components, as detailed in Table 1.
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Table 1: T-61 Active Components and

Primary Mechanisms

Component Concentration

Embutramide 200 mg/mL

Mebezonium Iodide 50 mg/mL

Tetracaine Hydrochloride 5 mg/mL

Synergistic Mechanism of Action
The combination of embutramide, mebezonium iodide, and tetracaine hydrochloride ensures a

multi-pronged physiological shutdown. Embutramide rapidly induces central nervous system

depression and apnea, while mebezonium iodide ensures swift muscle paralysis and

circulatory failure. This dual action on central respiratory control and peripheral respiratory

muscles creates a powerful synergistic effect that standard barbiturates alone do not offer. The

inclusion of tetracaine addresses the localized pain of the injection itself.

This multi-target approach is designed to ensure that loss of consciousness precedes or occurs

simultaneously with respiratory paralysis and cardiac arrest, which is a fundamental

requirement for humane euthanasia.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


T-61 Components

Physiological Targets & Effects

Terminal Outcomes

T-61
Intravenous Injection

EmbutramideMebezonium Iodide Tetracaine HCl

Central Nervous System
(Brainstem)

 Narcotic Action

Peripheral Respiratory
& Skeletal Muscles

 Curariform Action

Circulatory System Injection Site

 Local Anesthetic

Deep Anesthesia Respiratory Arrest

 Central ParalysisMuscle ParalysisCirculatory Collapse

Euthanasia

 Peripheral Paralysis

Cardiac Arrest

Click to download full resolution via product page

Caption: Synergistic pathway of T-61 components targeting multiple physiological systems.
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Experimental Data and Protocols
Scientific validation of T-61's efficacy has been conducted, particularly in avian species. A study

on broiler chickens provided quantitative data on the latency to brain and cardiac death.

Quantitative Data Summary
Table 2: Efficacy of Intravenous T-61 in

Broiler Chickens

Parameter Mean Latency (seconds from start of injection)

Loss of Nictitating Membrane Reflex 10.5 s

Loss of Palpebral Blink Reflex 10.5 s

Onset of Isoelectric EEG (Brain Death) 16.6 s

Cessation of Audible Heartbeat 24.5 s

(Data sourced from a study on nine broiler

chickens)[1]

The results indicate that insensibility, marked by the loss of brainstem reflexes, occurred

approximately 10.5 seconds after the start of the injection, with brain death confirmed by

isoelectric EEG at 16.6 seconds.[1] This rapid loss of consciousness well before cardiac arrest

supports its use as a humane agent when administered intravenously.[1]

Experimental Protocol: Avian Euthanasia Assessment
The following methodology was employed to assess the efficacy of T-61 in an avian model.

Objective: To determine the time to insensibility and death in broiler chickens following

intravenous administration of T-61.

Subjects: Nine broiler chickens (Gallus gallus domesticus).[1]

Procedure:

Animal Preparation: Each bird is fitted with electrodes for electrocardiogram (ECG) and

electroencephalogram (EEG) monitoring to record cardiac and brain activity, respectively.
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Agent Administration: T-61 is administered as a single bolus via intravenous injection.

Monitoring and Data Collection:

Continuous recording of EEG and ECG begins prior to injection and continues until

endpoints are met.

Brainstem reflexes, specifically the nictitating membrane reflex (NIC) and the palpebral

blink reflex (PAL), are tested continuously to determine the point of insensibility.[1]

Audible heartbeat is monitored using a stethoscope.

Endpoint Definition: Death is defined as the point when the heart rate falls below 180 beats

per minute concurrently with an isoelectric (flat-line) EEG reading.[1]

Behavioral Observation: Any instances of vocalization or wing flapping are recorded to

assess distress. In the cited study, none were observed.[1]
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4. Data Point Collection
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- Time to Heartbeat Cessation
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- Isoelectric EEG
- Cardiac Arrest

6. Data Analysis
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Caption: Experimental workflow for assessing T-61 euthanasia efficacy in an avian model.
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Administration and Dosing
Proper administration is critical to the efficacy and humane action of T-61.

Route: Intravenous (IV) use only.[3] To ensure the full dose is administered correctly, the use

of a venous catheter may be beneficial.[3]

Prerequisite: The animal must be sedated to the point of unconsciousness or under general

anesthesia before T-61 is administered.[3] This is a critical safety and humane consideration

to prevent the conscious experience of paralysis.[3]

Dosage (Canine): The recommended dosage for dogs is 0.3 mL per kg of body weight,

injected intravenously at a moderate rate.[3]

Conclusion
T-61 achieves euthanasia through a carefully designed synergistic interaction of three distinct

pharmacological agents. The combination of a rapid-acting narcotic (embutramide), a potent

neuromuscular blocker (mebezonium iodide), and a local anesthetic (tetracaine hydrochloride)

provides a multi-systemic shutdown that, when administered correctly to an unconscious

animal, results in a rapid and humane death. The available experimental data confirms a swift

transition to insensibility and brain death, preceding cardiac arrest. Adherence to strict

protocols, especially the prerequisite of prior unconsciousness, is paramount for its appropriate

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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